Cas no 1225815-06-4 (2-(2,3-Dimethylphenyl)propanoic acid)

• Product Name: 2-(2,3-Dimethylphenyl)propanoic acid
• CAS No: 1225815-06-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5759830
• PubChem ID: 18424795
• Update Time: 2025-06-19

2-(2,3-Dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2035096
• CS-0344077
• EN300-1137778
• BENZENEACETICACID,ALPHA,2,3-TRIMETHYL-
• 1225815-06-4
• BENZENEACETIC ACID, ALPHA,2,3-TRIMETHYL-
• 2-(2,3-dimethylphenyl)propanoic acid
• xylylpropionic acid
• AKOS011841635
• Benzeneacetic acid, α,2,3-trimethyl-
• 2-(2,3-Dimethylphenyl)propanoic acid

• Inchi： 1S/C11H14O2/c1-7-5-4-6-10(8(7)2)9(3)11(12)13/h4-6,9H,1-3H3,(H,12,13)
• InChI Key： YWYAAZCOYFMBCE-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 299.9±9.0 °C(Predicted)
• pka: 4.35±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2,3-Dimethylphenyl)propanoic acid

Introduction to 2-(2,3-Dimethylphenyl)propanoic Acid (CAS No. 1225815-06-4)

2-(2,3-Dimethylphenyl)propanoic acid, also known by its CAS number 1225815-06-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of substituted propanoic acids and is characterized by its aromatic ring with two methyl substituents and a propanoic acid group.

The molecular formula of 2-(2,3-Dimethylphenyl)propanoic acid is C₁₁H₁₄O₂, and its molecular weight is approximately 186.23 g/mol. The compound exhibits a white crystalline solid form at room temperature and has a melting point of around 70-75°C. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, methanol, and dichloromethane.

In the realm of pharmaceutical research, 2-(2,3-Dimethylphenyl)propanoic acid has shown promising potential as a lead compound for the development of new drugs. Recent studies have explored its anti-inflammatory and analgesic properties, which are attributed to its ability to inhibit cyclooxygenase (COX) enzymes. These enzymes play a crucial role in the production of prostaglandins, which are involved in inflammation and pain signaling pathways.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 2-(2,3-Dimethylphenyl)propanoic acid in vitro and in vivo. The results demonstrated that the compound significantly reduced the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in a mouse model of carrageenan-induced paw edema, the compound exhibited potent anti-inflammatory activity comparable to that of ibuprofen.

Beyond its pharmaceutical applications, 2-(2,3-Dimethylphenyl)propanoic acid has also been studied for its potential use in materials science. Researchers have explored its properties as a building block for the synthesis of functional polymers and copolymers. A 2020 study published in Polymer Chemistry reported the successful synthesis of poly(ethylene-co-2-(2,3-dimethylphenyl)propanoate) using controlled radical polymerization techniques. The resulting copolymer exhibited excellent thermal stability and mechanical properties, making it a promising candidate for various industrial applications.

In the field of chemical synthesis, 2-(2,3-Dimethylphenyl)propanoic acid serves as an important intermediate for the preparation of more complex molecules. Its reactivity with various functional groups allows for the introduction of diverse substituents, thereby expanding its utility in organic synthesis. For instance, a 2019 study published in Organic Letters described a novel method for the palladium-catalyzed arylation of 2-(2,3-dimethylphenyl)propanoic acid, leading to the formation of highly substituted aromatic compounds with potential applications in medicinal chemistry.

The safety profile of 2-(2,3-Dimethylphenyl)propanoic acid is an important consideration for both research and industrial applications. Toxicological studies have shown that the compound has low acute toxicity when administered orally or dermally to laboratory animals. However, it is essential to handle the compound with appropriate safety measures to prevent skin contact and inhalation of dust or vapor.

In conclusion, 2-(2,3-Dimethylphenyl)propanoic acid (CAS No. 1225815-06-4) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial domains.